Cas no 1935470-22-6 (1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol)

• Product Name: 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol
• CAS No: 1935470-22-6
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6303550
• PubChem ID: 131121268
• Update Time: 2025-08-04

1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol
• 1935470-22-6
• EN300-1985886

• Inchi： 1S/C9H8ClNO3/c10-7-2-1-6(9(12)3-4-9)5-8(7)11(13)14/h1-2,5,12H,3-4H2
• InChI Key： APTLZTORDKRUIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1(CC1)O

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol

1-(4-Chloro-3-Nitrophenyl)Cyclopropan-1-Ol: A Comprehensive Overview

The compound 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol, identified by the CAS number 1935470-22-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as cyclopropanol derivative, has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific diseases.

The molecular structure of 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol consists of a cyclopropane ring attached to a phenyl group substituted with chlorine and nitro groups. The presence of these substituents imparts distinct electronic and steric properties, making the molecule highly versatile. The cyclopropane ring, known for its high ring strain, contributes to the compound's reactivity and stability under certain conditions. This structural feature has been exploited in various synthetic pathways, enabling the formation of complex molecular architectures.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol. Researchers have employed transition metal-catalyzed reactions, such as palladium-catalyzed cross-couplings, to efficiently construct the cyclopropane ring. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production. Additionally, green chemistry principles have been integrated into these processes, reducing environmental impact and promoting sustainability.

The biological activity of 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory and antioxidant agent. The compound's ability to modulate key cellular pathways involved in inflammation and oxidative stress makes it a promising candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its selective cytotoxicity against cancer cells has sparked interest in its application as an anticancer drug.

In terms of applications, 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol has found utility in materials science as well. Its unique electronic properties make it a valuable component in the development of advanced materials, such as conductive polymers and organic semiconductors. Researchers have explored its use in creating high-performance electronic devices, leveraging its ability to enhance charge transport properties.

The synthesis and characterization of 1-(4-chloro-3-nitrophenyl)cyclopropan-1-ol have been documented in numerous scientific journals, reflecting its growing importance in the chemical community. Its inclusion in various research databases and citation indexes underscores its relevance in contemporary scientific discourse. As ongoing studies continue to uncover new facets of this compound's potential, it is anticipated that cyclopropanol derivatives will play an increasingly significant role in both academic research and industrial applications.